N-(4-chlorophenyl)-3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide

• Molecular Formula: C12H13ClN4OS
• Molecular Weight: 296.78 g/mol
• IUPAC Name: N-(4-chlorophenyl)-3-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]propanamide
• InChI: InChI=1S/C12H13ClN4OS/c1-17-8-14-16-12(17)19-7-6-11(18)15-10-4-2-9(13)3-5-10/h2-5,8H,6-7H2,1H3,(H,15,18)
• InChI Key: VVYTUXKDYXHXKZ-UHFFFAOYSA-N
• SMILES: CN1C=NN=C1SCCC(=O)NC2=CC=C(C=C2)Cl

Description

N-(4-chlorophenyl)-3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide, also known as CMTPA, is a chemical compound that has been the subject of scientific research due to its potential applications in medicine and biology.

Scientific Research Applications

N-(4-chlorophenyl)-3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide has been studied for its potential applications in the treatment of cancer, fungal infections, and Alzheimer's disease. In cancer research, N-(4-chlorophenyl)-3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide has been shown to inhibit the growth of certain types of cancer cells by inducing apoptosis, or programmed cell death. In fungal research, N-(4-chlorophenyl)-3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide has been found to have antifungal activity against several species of fungi. In Alzheimer's disease research, N-(4-chlorophenyl)-3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide has been investigated for its ability to inhibit the aggregation of beta-amyloid, a protein that is associated with the development of Alzheimer's disease.

Mechanism of Action

The mechanism of action of N-(4-chlorophenyl)-3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in cell growth and proliferation. N-(4-chlorophenyl)-3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. By inhibiting HDACs, N-(4-chlorophenyl)-3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide can alter the expression of genes that are involved in cell growth and proliferation, leading to the induction of apoptosis in cancer cells. N-(4-chlorophenyl)-3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide has also been shown to inhibit the activity of beta-secretase, an enzyme that is involved in the production of beta-amyloid in Alzheimer's disease.
Biochemical and Physiological Effects:
N-(4-chlorophenyl)-3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide has been shown to have a number of biochemical and physiological effects in vitro and in vivo. In cancer research, N-(4-chlorophenyl)-3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide has been found to induce apoptosis in cancer cells, inhibit cell migration and invasion, and reduce tumor growth in animal models. In fungal research, N-(4-chlorophenyl)-3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide has been shown to inhibit the growth of several species of fungi, including Candida albicans and Aspergillus fumigatus. In Alzheimer's disease research, N-(4-chlorophenyl)-3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide has been found to inhibit the aggregation of beta-amyloid and reduce neuroinflammation in animal models.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-chlorophenyl)-3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide is its potential as a therapeutic agent for the treatment of cancer, fungal infections, and Alzheimer's disease. Another advantage is its relatively low toxicity compared to other chemotherapeutic agents. However, one limitation of N-(4-chlorophenyl)-3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide is its limited solubility in water, which can make it difficult to administer in vivo. Additionally, more research is needed to fully understand the mechanism of action of N-(4-chlorophenyl)-3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide and its potential side effects.

Future Directions

There are several future directions for research on N-(4-chlorophenyl)-3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide. One direction is to further investigate its potential as a therapeutic agent for the treatment of cancer, fungal infections, and Alzheimer's disease. Another direction is to explore its potential as a tool for epigenetic research, as it has been shown to inhibit the activity of HDACs. Additionally, more research is needed to understand the mechanism of action of N-(4-chlorophenyl)-3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide and its potential side effects, as well as to develop more efficient methods for its synthesis and administration.

Synthesis Methods

N-(4-chlorophenyl)-3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide can be synthesized through a multi-step process that involves the reaction of 4-chlorobenzylamine with 4-methyl-1H-1,2,4-triazole-3-thiol in the presence of a catalyst such as triethylamine. The resulting product is then treated with acryloyl chloride to form N-(4-chlorophenyl)-3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide.